An In-depth Technical Guide to Pumiliotoxin 237A: Chemical Structure, Properties, and Biological Activity
An In-depth Technical Guide to Pumiliotoxin 237A: Chemical Structure, Properties, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
Abstract
Pumiliotoxin 237A (PTX-237A) is a member of the pumiliotoxin class of alkaloids, natural products found in the skin of certain amphibians, notably poison-dart frogs of the family Dendrobatidae. These toxins are sequestered by the frogs from their arthropod diet. Pumiliotoxins, including PTX-237A, are known for their significant biological activity, primarily as potent modulators of voltage-gated sodium channels. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological effects of Pumiliotoxin 237A. It includes available quantitative data, outlines experimental methodologies for studying its activity, and presents a putative signaling pathway. Due to the limited specific data available for PTX-237A, information from closely related analogs, particularly Pumiliotoxin B, is used as a proxy to provide a more complete picture of its potential biological function, with all such instances clearly noted.
Chemical Structure and Physicochemical Properties
Pumiliotoxin 237A is an indolizidine alkaloid. The numerical designation "237" in its name refers to its molecular weight.
Table 1: Physicochemical Properties of Pumiliotoxin 237A and Related Compounds
| Property | Pumiliotoxin 237A | Pumiliotoxin B | Pumiliotoxin 251D |
| CAS Number | Not explicitly found | 67016-65-3[1] | 73376-35-9[2] |
| Molecular Formula | C₁₅H₂₇NO | C₁₉H₃₃NO₃[1] | C₁₆H₂₉NO[2] |
| Molecular Weight | 237.38 g/mol (inferred) | 323.5 g/mol [1] | 251.41 g/mol [2] |
| IUPAC Name | Not explicitly found | (E,2R,3R,7R,8Z)-8-[(8S,8aS)-8-hydroxy-8-methyl-1,2,3,5,7,8a-hexahydroindolizin-6-ylidene]-4,7-dimethyloct-4-ene-2,3-diol[1] | (6Z,8S,8aS)-8-methyl-6-[(2R)-2-methylhexylidene]-1,2,3,5,7,8a-hexahydroindolizin-8-ol[3] |
Synthesis
The total synthesis of Pumiliotoxin 237A and its isomers has been reported. A common synthetic strategy involves the construction of the core indolizidine skeleton followed by the stereoselective introduction of the side chain. A published synthetic route outlines the following key steps, reagents, and conditions:
-
(a) Protection of a proline derivative using ClC(O)OCH₂Ph and NaOH in THF.
-
(b) Acid-catalyzed esterification using H⁺ in MeOH.
-
(c) Olefination using the Tebbe reagent and NaOH.
-
(d) Deprotection using HCl in acetone.
-
(e) Aldol reaction with ethyl trichlorotitanylpropionate in CH₂Cl₂.
-
(f) Reduction of a double bond via hydrogenation with a Palladium catalyst (Pd/C).
-
(g) Aldol condensation using LDA in THF at -78°C with 2-methylheptanal.
-
(h) Dehydration using various reagents such as DCC and CuICl in toluene, MsCl in pyridine (B92270) followed by KOH, or (CF₃CO)₂O, DBU, and DMAP in CH₂Cl₂.
-
(i) Final reduction using LiAlH₄/AlCl₃ in Et₂O.[4]
Biological Activity and Mechanism of Action
Pumiliotoxins are recognized as potent positive modulators of voltage-gated sodium channels (VGSCs).[5] This activity underlies their observed cardiotonic and myotonic effects.
Modulation of Voltage-Gated Sodium Channels
Pumiliotoxin B (PTX-B), a close structural analog of PTX-237A, has been shown to increase sodium influx in guinea pig cerebral cortical synaptoneurosomes.[6] The action of PTX-B is synergistic with other toxins that act on sodium channels, such as scorpion venom, suggesting an allosteric mechanism of action.[6] PTX-B appears to bind to a unique site on the sodium channel that is allosterically coupled to the binding sites for other toxins like batrachotoxin, scorpion toxins, and brevetoxin.[6][7] This interaction leads to a modification of channel gating, resulting in increased sodium permeability and neuronal hyperexcitability. In hippocampal neurons, PTX-B has been shown to shift the midpoint of Na⁺ current activation to more negative potentials, which could lead to spontaneous neuronal activity.[8]
Stimulation of Phosphoinositide Breakdown
The activation of sodium channels by pumiliotoxins is linked to the stimulation of phosphoinositide breakdown in synaptoneurosomes.[9] This effect is consistent with the increased intracellular sodium concentration, which can subsequently lead to the activation of phospholipase C and the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂).
Cardiotonic and Myotonic Effects
The increased sodium influx and subsequent cellular events result in positive inotropic (increased force of contraction) and myotonic (prolonged muscle contraction) effects.[10] Pumiliotoxin B has been shown to potentiate muscle contraction by releasing stored calcium ions and inhibiting their reuptake.[10]
Table 2: Summary of Biological Activities of Pumiliotoxins
| Biological Effect | Target/Mechanism | Observed Outcome | Reference Compound(s) |
| Neuronal Hyperexcitability | Positive modulation of voltage-gated sodium channels | Increased Na⁺ influx, negative shift in activation midpoint | Pumiliotoxin B[6][8] |
| Cardiotonic Activity | Increased intracellular Ca²⁺ secondary to Na⁺ influx | Increased force of heart muscle contraction | Pumiliotoxin B[10] |
| Myotonic Activity | Prolonged muscle fiber depolarization | Sustained muscle contraction | Pumiliotoxin B[10] |
| Stimulation of Phosphoinositide Breakdown | Secondary to increased intracellular Na⁺ | Increased production of inositol (B14025) phosphates and diacylglycerol | Pumiliotoxin B[9] |
| Insecticidal Activity | Blockade of insect voltage-gated sodium channels | Convulsions and death in insects | Pumiliotoxin 251D[11] |
Experimental Protocols
Detailed experimental protocols for assessing the biological activity of pumiliotoxins are crucial for reproducible research. Below are outlines of key experimental procedures.
Sodium Influx Assay in Synaptoneurosomes
This assay measures the uptake of radioactive sodium (²²Na⁺) into nerve terminal preparations.
Methodology:
-
Preparation of Synaptoneurosomes: Guinea pig cerebral cortices are homogenized in a buffered sucrose (B13894) solution. The homogenate is then centrifuged at low speed to remove large debris, and the resulting supernatant is centrifuged at a higher speed to pellet the synaptoneurosomes. The pellet is resuspended in a physiological buffer.
-
Assay Procedure:
-
Aliquots of the synaptoneurosome suspension are pre-incubated with the test compound (e.g., Pumiliotoxin 237A) at various concentrations.
-
To initiate the sodium influx, a solution containing ²²Na⁺ and, if required for synergy, a co-agonist like scorpion venom, is added.
-
The incubation is carried out for a short period (e.g., 5 seconds) at 37°C.
-
The reaction is terminated by rapid filtration through glass fiber filters, followed by washing with a cold buffer to remove extracellular ²²Na⁺.
-
The radioactivity retained on the filters, representing the amount of ²²Na⁺ taken up by the synaptoneurosomes, is quantified using a scintillation counter.
-
-
Data Analysis: The amount of sodium influx is calculated and can be plotted against the concentration of the test compound to determine parameters like EC₅₀.
Phosphoinositide Breakdown Assay
This assay measures the accumulation of inositol phosphates, the products of phospholipase C-mediated hydrolysis of phosphoinositides.
Methodology:
-
Labeling of Phosphoinositides: Brain slices or synaptoneurosomes are pre-incubated with myo-[³H]inositol to radiolabel the cellular phosphoinositide pool.
-
Assay Procedure:
-
The labeled preparations are washed to remove unincorporated [³H]inositol and then incubated with a buffer containing LiCl (to inhibit inositol monophosphatase and allow for the accumulation of inositol phosphates).
-
The test compound (Pumiliotoxin 237A) is added at various concentrations, and the incubation is continued for a defined period (e.g., 30-60 minutes) at 37°C.
-
The reaction is stopped by the addition of a chloroform/methanol mixture to extract the lipids.
-
-
Separation and Quantification: The aqueous phase, containing the water-soluble inositol phosphates, is separated and applied to an anion-exchange chromatography column (e.g., Dowex AG1-X8). The inositol phosphates are then eluted and quantified by liquid scintillation counting.
-
Data Analysis: The amount of [³H]inositol phosphates produced is a measure of phosphoinositide breakdown.
Signaling Pathways and Experimental Workflows
The primary mechanism of action of pumiliotoxins involves the direct modulation of voltage-gated sodium channels, which triggers a cascade of downstream events.
Caption: Putative signaling pathway of Pumiliotoxin 237A.
Caption: Workflow for key in vitro assays.
Conclusion
Pumiliotoxin 237A, as a member of the pumiliotoxin family, is a valuable pharmacological tool for studying the function of voltage-gated sodium channels. Its potent biological activities, including cardiotonic and myotonic effects, stem from its ability to allosterically modulate these critical ion channels. While specific quantitative data for PTX-237A remains limited, the information gathered from its close analogs provides a strong foundation for further investigation. The experimental protocols and signaling pathway outlined in this guide offer a framework for researchers and drug development professionals to explore the therapeutic and toxicological potential of this intriguing natural product. Further research is warranted to fully elucidate the specific pharmacological profile of Pumiliotoxin 237A and its potential applications.
References
- 1. Pumiliotoxin B | C19H33NO3 | CID 11393144 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Pumiliotoxin 251D | PTX 251D For Research Use [benchchem.com]
- 3. Pumiliotoxin 251D | C16H29NO | CID 6440480 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Pumiliotoxin - Wikipedia [en.wikipedia.org]
- 6. Pumiliotoxin B binds to a site on the voltage-dependent sodium channel that is allosterically coupled to other binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Interaction of pumiliotoxin B with an "alkaloid-binding domain" on the voltage-dependent sodium channel - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. The effects of pumiliotoxin-B on sodium currents in guinea pig hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Pumiliotoxin alkaloids: a new class of sodium channel agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Tracking the cryptic pumiliotoxins - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Pumiliotoxin 251D - Wikipedia [en.wikipedia.org]
